Cas no 8007-93-0 (1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile)
8007-93-0 structure
Product Name:1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
CAS No:8007-93-0
MF:C10H9N3
MW:171.198561429977
CID:720176
Update Time:2023-08-02
1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Belladonna, ext.
- BELLADONNA TINCTURE
- BELLADONNA FLUID EXTRACT PHARMACEUTICAL GRADE
- 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
- 1,2-dimethylbenzimidazole-5-carbonitrile
- 1,2-DIMETHYL-1H-BENZIMIDAZOLE-5-CARBONITRILE
- KM2009
- STL570869
- AS07074
- V7817
- Dianqie Ding
- Belladonna Extract
-
- Inchi: 1S/C10H9N3/c1-7-12-9-5-8(6-11)3-4-10(9)13(7)2/h3-5H,1-2H3
- InChI Key: HJYJGQHRYUADIO-UHFFFAOYSA-N
- SMILES: N1(C)C(C)=NC2C=C(C#N)C=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 242
- XLogP3: 1.6
- Topological Polar Surface Area: 41.6
1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Security Information
- Hazardous Material transportation number:1544
- HazardClass:6.1(b)
- PackingGroup:III
- Packing Group:III
1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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